Cas no 299165-79-0 (1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 299165-79-0
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 915808
• PubChem ID: 4254177
• Update Time: 2025-04-19

1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(4-BUTYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE,1-(4-BUTYLPHENYL)
• 299165-79-0
• BBL022084
• CS-0450666
• STK894799
• 1-(4-butylphenyl)pyrrole-2-carbaldehyde
• SB62767
• AKOS000101224

• Inchi： 1S/C15H17NO/c1-2-3-5-13-7-9-14(10-8-13)16-11-4-6-15(16)12-17/h4,6-12H,2-3,5H2,1H3
• InChI Key： XEXGMRGYTBBAKE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.63240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles